Cas no 157197-56-3 (Benzoic acid, 4-[(diethylamino)carbonyl]-3-methyl-)

• Product Name: Benzoic acid, 4-[(diethylamino)carbonyl]-3-methyl-
• CAS No: 157197-56-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 1332475
• Update Time: 2024-08-14

Benzoic acid, 4-[(diethylamino)carbonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(diethylamino)carbonyl]-3-methyl-

• Inchi： 1S/C13H17NO3/c1-4-14(5-2)12(15)11-7-6-10(13(16)17)8-9(11)3/h6-8H,4-5H2,1-3H3,(H,16,17)
• InChI Key： UFCLUGGHFQGMEQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(N(CC)CC)=O)C(C)=C1

Computed Properties

• Exact Mass: 235.12091

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 430.8±38.0 °C(Predicted)
• PSA: 57.61
• pka: 3.98±0.10(Predicted)